Cas no 1865484-38-3 (2-(3-Methoxy-4-nitrophenyl)propan-2-amine)

• Product Name: 2-(3-Methoxy-4-nitrophenyl)propan-2-amine
• CAS No: 1865484-38-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6120541
• PubChem ID: 165851406
• Update Time: 2025-05-20

2-(3-Methoxy-4-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-4-nitrophenyl)propan-2-amine
• 1865484-38-3
• EN300-1851379
• 2-(3-Methoxy-4-nitrophenyl)propan-2-amine

• Inchi： 1S/C10H14N2O3/c1-10(2,11)7-4-5-8(12(13)14)9(6-7)15-3/h4-6H,11H2,1-3H3
• InChI Key： VRQHSPQSMHLRFH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C)(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(3-Methoxy-4-nitrophenyl)propan-2-amine

2-(3-Methoxy-4-nitrophenyl)propan-2-amine (CAS No. 1865484-38-3)

2-(3-Methoxy-4-nitrophenyl)propan-2-amine, also known by its CAS registry number CAS No. 1865484-38-3, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound has gained attention in recent years due to its unique structural properties and potential uses in drug development, catalysis, and advanced materials. The molecule consists of a propaneamine backbone attached to a substituted phenyl group, which imparts it with distinct electronic and steric characteristics.

The synthesis of 2-(3-Methoxy-4-nitrophenyl)propan-2-amine typically involves multi-step organic reactions, often utilizing nitration, methylation, and amination techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. Recent studies have highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to achieve high-quality products with minimal environmental impact.

In terms of applications, 2-(3-Methoxy-4-nitrophenyl)propan-2-amine has shown promise in the field of pharmacology. Its ability to act as a bioisostere or a scaffold for drug design has been explored in several research studies. For instance, researchers have investigated its potential as an intermediate in the synthesis of bioactive compounds targeting specific diseases, such as cancer and neurodegenerative disorders. The compound's nitro group and methoxy substituent contribute to its reactivity and selectivity in biological systems, making it a valuable tool in medicinal chemistry.

Beyond pharmacology, CAS No. 1865484-38-3 has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent advancements in this area have demonstrated how the compound can be integrated into thin-film transistor (TFT) devices, offering improved charge transport properties. These findings underscore the potential of 2-(3-Methoxy-4-nitrophenyl)propan-2-amine as a building block for next-generation electronic materials.

The environmental impact of synthesizing and using CAS No. 1865484-38-3 has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. These efforts aim to ensure that the compound can be safely utilized without posing significant risks to ecosystems or human health.

In conclusion, 2-(3-Methoxy-4-nitrophenyl)propan-2-amino, with its CAS registry number CAS No. 1865484 strong>, represents a valuable compound with diverse applications across multiple disciplines. As research continues to uncover new uses and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.